Cas no 138871-58-6 ((S)-tert-butyl 2-((tert-butyldiphenylsilyloxy)methyl)-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate)

• Product Name: (S)-tert-butyl 2-((tert-butyldiphenylsilyloxy)methyl)-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• CAS No: 138871-58-6
• MF: C₂₆H₃₃NO₄Si
• MW: 451.630028486252
• CID: 1256500
• PubChem ID: 10906494
• Update Time: 2025-04-20

(S)-tert-butyl 2-((tert-butyldiphenylsilyloxy)methyl)-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl (2S)-2-({[(2-methyl-2-propanyl)(diphenyl)sily l]oxy}methyl)-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• (5S)-3,4-dihydro-5-tert-butyldiphenylsilyloxymethyl-N-tert-butyloxycarbonylpyrrolidin-2-one
• L-O-(tert-butyldiphenylsilyl)-N-(tert-butyloxycarbonyl)-3,4-dehydropyroglutaminol
• (5S)-N-tert-butoxycarbonyl-5-tert-butyldiphenylsiloxymethyl-1,5-dihydro-2H-pyrrol-2-one
• CTK0B0631
• (5S)-N-tert-butoxycarbonyl-1H-5-tert-butyldiphenylsilyloxymethylpyrrol-2(5H)-one
• (5S)-N-tert-butoxycarbonyl-1H-5-tert-butyldiphenylsiloxymethyl-2(5H)-pyrrol-2-one
• (S)-2-(tert-butyl-diphenyl-silanyloxymethyl)-5-oxo-2,5-dihydro-pyrrole-1-carboxylic acid tert-butyl ester
• (S)-1-tert-butyldimethylsilyloxy-4-iodo-2-methylbutane
• (S)-1-tert-butyloxycarbonyl-5-((tert-butyldiphenylsilyl)oxymethyl)-1,5-dihydro-2H-pyrrol-2-one
• (3S)-1-&lt
• (tert-butyldimethylsilyl)oxy&gt
• -4-iodo-3-methylbutane
• Silane, (1,1-dimethylethyl)[(2S)-4-iodo-2-methylbutoxy]dimethyl-
• (S)-tert-butyl 2-((tert-butyldiphenylsilyloxy)methyl)-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• 138871-58-6
• SCHEMBL8595433
• tert-butyl (S)-2-(((tert-butyldiphenylsilyl)oxy)methyl)-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• Tert-butyl (2S)-2-[[tert-butyl(diphenyl)silyl]oxymethyl]-5-oxo-2H-pyrrole-1-carboxylate

• Inchi： 1S/C26H33NO4Si/c1-25(2,3)31-24(29)27-20(17-18-23(27)28)19-30-32(26(4,5)6,21-13-9-7-10-14-21)22-15-11-8-12-16-22/h7-18,20H,19H2,1-6H3/t20-/m0/s1
• InChI Key： MCSURGVHGROPIV-FQEVSTJZSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@@H]1C=CC(N1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 451.21799
• Monoisotopic Mass: 451.21788507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.12
• Melting Point: 94-95 ºC
• PSA: 55.84